

The Ascendancy of Lipid 119-23 in LNP Formulation: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Lipid 119-23

Cat. No.: B15551104

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

The landscape of mRNA-based therapeutics is rapidly evolving, with the success of these modalities intrinsically linked to the efficacy of their delivery systems. Lipid nanoparticles (LNPs) have emerged as the premier platform for mRNA delivery, and at the core of their function lies the ionizable lipid. This technical guide delves into the pivotal role of **Lipid 119-23**, a novel ionizable cationic lipid that has demonstrated superior performance in preclinical studies, offering a promising new tool for the development of next-generation mRNA therapies.

Introduction to Lipid 119-23

Lipid 119-23 is a novel ionizable cationic lipid identified through an accelerated discovery process leveraging machine learning and combinatorial chemistry.^{[1][2][3]} This innovative approach allowed for the rapid screening of a vast library of lipids to identify candidates with optimal properties for mRNA delivery. Structurally, **Lipid 119-23** is designed to remain neutral at physiological pH, minimizing non-specific interactions in the bloodstream, and to become positively charged within the acidic environment of the endosome, a critical step for endosomal escape and subsequent mRNA release into the cytoplasm.^{[4][5]}

The Crucial Role of Lipid 119-23 in LNP Formulation

The formulation of a stable and effective LNP is a multi-component endeavor, with each lipid playing a distinct and synergistic role. The typical LNP formulation consists of four key components: an ionizable cationic lipid, a phospholipid, cholesterol, and a PEGylated lipid.[\[6\]](#)[\[7\]](#)

- **Ionizable Cationic Lipid (Lipid 119-23):** This is the most critical component for mRNA delivery. Its primary functions are to complex with the negatively charged mRNA, facilitating its encapsulation within the LNP, and to mediate the endosomal escape of the mRNA into the cytoplasm.[\[4\]](#)[\[7\]](#)
- **Phospholipid (e.g., DSPC):** This helper lipid contributes to the structural integrity of the LNP. [\[6\]](#)
- **Cholesterol:** Cholesterol modulates the fluidity and stability of the lipid bilayer, enhancing the overall robustness of the nanoparticle.[\[6\]](#)
- **PEGylated Lipid (e.g., DMG-PEG2000):** The polyethylene glycol (PEG) layer provides a hydrophilic shield that reduces opsonization and clearance by the reticuloendothelial system, thereby increasing the circulation half-life of the LNP.[\[7\]](#)

The precise molar ratio of these components is crucial for the final characteristics and in vivo performance of the LNP.

Physicochemical Properties and In Vivo Efficacy

While specific quantitative data for the physicochemical properties of **Lipid 119-23** formulated LNPs are not extensively published in publicly available literature, the primary research highlights its superior in vivo performance compared to well-established benchmark lipids such as SM-102 and DLin-MC3-DMA.

Table 1: Comparative In Vivo Performance of **Lipid 119-23** LNPs

Parameter	Lipid 119-23	SM-102	DLin-MC3-DMA	Reference
Intramuscular Transfection Efficacy (Luciferase Reporter)	Greater than SM-102 and DLin-MC3-DMA	-	-	[1]
Serum Human Erythropoietin (hEPO) Levels (mRNA delivery)	Increased levels compared to SM-102 and DLin-MC3-DMA	-	-	[1]
Accumulation in Hepatic and Splenic Immune Cells	Greater extent than SM-102	-	-	[1]


These findings underscore the potential of **Lipid 119-23** to enhance the potency of mRNA-based therapies by achieving more efficient delivery and expression of the target protein.

Experimental Protocols

The following sections provide a generalized methodology for the synthesis of **Lipid 119-23** and the formulation of LNPs, based on the available literature.

Synthesis of Lipid 119-23

Lipid 119-23 was identified from a library of ionizable lipids synthesized via a four-component reaction (4CR) platform.[\[8\]](#) This high-throughput approach enables the rapid generation of a diverse range of lipid structures for screening. The general principle of this synthesis is outlined below.



[Click to download full resolution via product page](#)

Caption: Synthesis and Discovery of **Lipid 119-23**.

LNP Formulation Protocol


The formulation of mRNA-LNPs is typically achieved through a rapid mixing process, often utilizing microfluidic devices to ensure controlled and reproducible nanoparticle assembly.

I. Materials:

- Lipids: Ionizable Lipid (**Lipid 119-23**), Phospholipid (e.g., DSPC), Cholesterol, PEGylated Lipid (e.g., DMG-PEG2000)
- mRNA: mRNA encoding the protein of interest in a low pH buffer (e.g., citrate buffer, pH 4.0)
- Solvent: Ethanol
- Dialysis Buffer: Phosphate-Buffered Saline (PBS), pH 7.4

II. Method:

- Lipid Preparation: Dissolve the ionizable lipid, phospholipid, cholesterol, and PEGylated lipid in ethanol at a specific molar ratio.
- mRNA Preparation: Dissolve the mRNA in an aqueous buffer with a pH below the pKa of the ionizable lipid (e.g., 50 mM citrate buffer, pH 4.0).
- Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssembler) to rapidly mix the lipid-ethanol solution with the mRNA-aqueous solution at a defined flow rate ratio (e.g., 1:3 organic to aqueous). This rapid mixing induces the self-assembly of the lipids around the mRNA, forming the LNPs.
- Purification and Buffer Exchange: The resulting LNP suspension is then subjected to a purification and buffer exchange step, typically through dialysis or tangential flow filtration, against a physiological pH buffer (e.g., PBS, pH 7.4). This removes the ethanol and raises the pH, resulting in a suspension of neutral LNPs ready for use.
- Characterization: The formulated LNPs should be characterized for their physicochemical properties, including particle size, polydispersity index (PDI), zeta potential, and mRNA encapsulation efficiency.




[Click to download full resolution via product page](#)

Caption: LNP Formulation Workflow.

Mechanism of Action: Cellular Uptake and Endosomal Escape

The efficacy of LNP-mediated mRNA delivery hinges on the successful release of the mRNA cargo from the endosome into the cytoplasm.



[Click to download full resolution via product page](#)

Caption: LNP Cellular Uptake and mRNA Release.

Once administered, the LNPs circulate in the bloodstream at a neutral pH. Upon reaching target cells, they are internalized through endocytosis. As the endosome matures, its internal pH drops. This acidic environment triggers the protonation of the tertiary amine in **Lipid 119-23**, causing the lipid to become positively charged. This charge inversion facilitates the interaction of the LNP with the negatively charged endosomal membrane, leading to membrane destabilization and fusion.^{[4][5]} This process, often referred to as endosomal escape, allows the encapsulated mRNA to be released into the cytoplasm, where it can be translated by the cellular machinery to produce the desired protein.

Conclusion

Lipid 119-23 represents a significant advancement in the field of mRNA delivery. Its discovery through a machine learning-guided approach highlights the power of computational tools in accelerating materials science and drug development. The superior in vivo performance of **Lipid 119-23** in transfecting various cell types, particularly immune cells, opens up new avenues for the development of more potent and versatile mRNA-based vaccines and therapeutics. As research continues, a more detailed understanding of its structure-activity relationship and the optimization of its formulation will undoubtedly pave the way for its clinical translation and impact on human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. caymanchem.com \[caymanchem.com\]](#)
- [2. scribd.com \[scribd.com\]](#)
- [3. Accelerating ionizable lipid discovery for mRNA delivery using machine learning and combinatorial chemistry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. mdpi.com \[mdpi.com\]](#)
- [6. Frontiers | Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics \[frontiersin.org\]](#)
- [7. Formulating and Characterizing Lipid Nanoparticles for Gene Delivery using a Microfluidic Mixing Platform \[jove.com\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [The Ascendancy of Lipid 119-23 in LNP Formulation: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15551104/docs#the-ascendancy-of-lipid-119-23-in-lnp-formulation-a-technical-guide\]](https://www.benchchem.com/product/b15551104/docs#the-ascendancy-of-lipid-119-23-in-lnp-formulation-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)